Cas no 81569-45-1 (Methyl 5-ethylthiazole-4-carboxylate)

• Product name: Methyl 5-ethylthiazole-4-carboxylate
• CAS No: 81569-45-1
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 1039903
• PubChem ID: 13015585

Methyl 5-ethylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-ethylthiazole-4-carboxylate
• Methyl 5-ethyl-1,3-thiazole-4-carboxylate
• DTXSID70515257
• Methyl5-ethylthiazole-4-carboxylate
• UJWHTPUQSUHEGZ-UHFFFAOYSA-N
• 81569-45-1
• SCHEMBL535693
• DB-119468

• Inchi： InChI=1S/C7H9NO2S/c1-3-5-6(7(9)10-2)8-4-11-5/h4H,3H2,1-2H3
• InChI Key： UJWHTPUQSUHEGZ-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=O)OC)N=CS1

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų